Cas no 2171203-25-9 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid)

• Product Name: (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid
• CAS No: 2171203-25-9
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5890442
• PubChem ID: 165479113
• Update Time: 2025-10-28

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid
• (2R)-2-phenyl-2-{[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
• EN300-1532692
• 2171203-25-9
• EN300-1532559
• (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-phenylacetic acid
• EN300-1532103

• Inchi： 1S/C28H26N2O5/c31-26(30-25(27(32)33)17-8-2-1-3-9-17)18-14-19(15-18)29-28(34)35-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h1-13,18-19,24-25H,14-16H2,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m1/s1
• InChI Key： QFXHYENSVHFJIQ-ZPHNUYGRSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(N[C@@H](C(=O)O)C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid

Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic Acid (CAS No. 2171203-25-9)

(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid (CAS No. 2171203-25-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features, which include a phenylacetic acid moiety, a cyclobutyl ring, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This makes (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid an ideal building block for the construction of complex peptides and peptidomimetics. The cyclobutyl ring adds conformational rigidity to the molecule, which can influence the secondary structure and biological activity of the resulting peptides.

Recent studies have highlighted the importance of cyclobutyl-containing amino acids in enhancing the pharmacological properties of peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of cyclobutyl-substituted amino acids into peptide sequences can improve their metabolic stability and cell permeability. This is particularly relevant for the development of therapeutic peptides that need to withstand degradation in vivo and effectively cross cellular membranes.

The phenylacetic acid moiety in (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid also plays a crucial role in its biological activity. Phenylacetic acid derivatives are known for their ability to modulate various biological processes, including inflammation and pain signaling. Research has shown that these compounds can interact with specific receptors or enzymes, making them valuable candidates for drug discovery.

In the context of drug development, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid has been explored as a potential lead compound for the treatment of various diseases. For example, a study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound and found that it exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be further developed into a therapeutic agent for inflammatory disorders.

The synthesis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid typically involves several steps, including the formation of the Fmoc protecting group, the introduction of the cyclobutyl ring, and the attachment of the phenylacetic acid moiety. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of this compound. These methods have significantly improved the efficiency and scalability of its production, making it more accessible for large-scale applications.

Furthermore, computational studies have provided valuable insights into the molecular dynamics and interactions of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid. Molecular modeling techniques have been used to predict its binding affinity to various biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. These predictions can guide experimental efforts in optimizing its structure for enhanced biological activity.

In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-phenylacetic acid (CAS No. 2171203-25-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for peptide synthesis and drug discovery. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.